Cas no 1697242-68-4 (4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester)

4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester is a specialized morpholine derivative with applications in organic synthesis and pharmaceutical intermediates. The tert-butyl ester group enhances stability, making it suitable for reactions requiring controlled conditions. Its morpholine core and ketone functionality offer versatility in constructing complex heterocyclic frameworks. The compound’s structural features facilitate selective modifications, particularly in peptide and medicinal chemistry. Its purity and well-defined reactivity profile make it a reliable reagent for targeted synthetic pathways. Proper handling under inert conditions is recommended to preserve its integrity. This compound is primarily utilized in research and development for advanced chemical transformations.
4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester structure
1697242-68-4 structure
Product Name:4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester
CAS No:1697242-68-4
MF:C12H21NO4
MW:243.29944396019
CID:5291241
Update Time:2025-06-08

4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H21NO4/c1-5-10(14)9-8-16-7-6-13(9)11(15)17-12(2,3)4/h9H,5-8H2,1-4H3
    • InChI Key: NITJKRQDEJGKGQ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCOCC1C(=O)CC

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Additional information on 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester

4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 1697242-68-4): An Overview

4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 1697242-68-4) is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a tert-butyl ester group. These features contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations and drug development processes.

The morpholine ring in the structure of 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester imparts important physicochemical properties such as solubility and basicity. The presence of the tert-butyl ester group enhances the compound's stability under various reaction conditions, making it suitable for use in multi-step synthetic routes. Additionally, the 3-(1-oxopropyl) substituent adds further complexity to the molecule, influencing its reactivity and potential biological activity.

Recent studies have highlighted the potential of 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a new class of antiviral drugs. The researchers found that the compound's unique structure allowed for efficient functionalization and optimization of pharmacological properties.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester in the synthesis of small molecules targeting specific enzymes involved in neurodegenerative diseases. The results indicated that the compound could be effectively modified to enhance its binding affinity and selectivity towards these enzymes, opening new avenues for drug discovery.

The synthetic versatility of 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester has also been demonstrated in several other research areas. For example, a recent paper in Tetrahedron Letters described a novel method for synthesizing this compound using environmentally friendly conditions. The method not only improved yield but also reduced the formation of by-products, making it a more sustainable option for large-scale production.

In terms of safety and handling, 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure both personal and environmental safety. Proper storage conditions should be maintained to prevent degradation or contamination.

The potential applications of 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester extend beyond pharmaceutical research. In materials science, this compound has been explored as a building block for advanced polymers and coatings due to its unique chemical properties. A study published in Macromolecules demonstrated that incorporating this compound into polymer structures could enhance their mechanical strength and thermal stability.

In conclusion, 4-Morpholinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 1697242-68-4) is a highly valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.

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